Cas no 1316276-94-4 (2,2'-Dibromo-6,6'-difluoro-1,1'-biphenyl)

• Product Name: 2,2'-Dibromo-6,6'-difluoro-1,1'-biphenyl
• CAS No: 1316276-94-4
• MF: C₁₂H₆Br₂F₂
• MW: 347.980848789215
• CID: 5014117
• PubChem ID: 101952641
• Update Time: 2026-02-27

2,2'-Dibromo-6,6'-difluoro-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,2'-Dibromo-6,6'-difluoro-1,1'-biphenyl
• 1316276-94-4
• G67627

• Inchi： 1S/C12H6Br2F2/c13-7-3-1-5-9(15)11(7)12-8(14)4-2-6-10(12)16/h1-6H
• InChI Key： SFUJNLPZSQRQCL-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C1C(=CC=CC=1Br)F)F

Computed Properties

• Exact Mass: 347.87838g/mol
• Monoisotopic Mass: 345.88043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on 2,2'-Dibromo-6,6'-difluoro-1,1'-biphenyl

Comprehensive Introduction to 2,2'-Dibromo-6,6'-difluoro-1,1'-biphenyl (CAS No. 1316276-94-4)

2,2'-Dibromo-6,6'-difluoro-1,1'-biphenyl (CAS No. 1316276-94-4) is a halogenated biphenyl derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in advanced material science and pharmaceutical research. This compound belongs to the class of polyhalogenated biphenyls, which are known for their stability and versatility in synthetic chemistry. The presence of both bromine and fluorine atoms in its structure enhances its reactivity, making it a valuable intermediate in the synthesis of complex organic molecules.

In the context of current scientific trends, researchers are increasingly exploring halogenated aromatic compounds like 2,2'-Dibromo-6,6'-difluoro-1,1'-biphenyl for their role in the development of organic electronic materials. These materials are critical for innovations in flexible electronics, OLED displays, and solar cells. The compound's ability to act as a building block for π-conjugated systems has made it a subject of interest in the field of optoelectronics, where efficiency and sustainability are key concerns.

Another area where 2,2'-Dibromo-6,6'-difluoro-1,1'-biphenyl shows promise is in medicinal chemistry. Halogenated biphenyls are often used as scaffolds in drug discovery due to their ability to improve the pharmacokinetic properties of potential therapeutics. For instance, the bromine and fluorine substituents can enhance binding affinity to biological targets, making this compound a candidate for the development of enzyme inhibitors or receptor modulators. This aligns with the growing demand for targeted therapies and personalized medicine.

From an environmental perspective, the synthesis and application of 2,2'-Dibromo-6,6'-difluoro-1,1'-biphenyl must be carefully managed to align with green chemistry principles. Researchers are actively investigating sustainable synthesis routes to minimize waste and reduce the use of hazardous reagents. This is particularly relevant given the increasing regulatory focus on eco-friendly chemical processes and the reduction of carbon footprints in industrial chemistry.

The compound's physical and chemical properties also make it a subject of interest in analytical chemistry. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to characterize its structure and purity. These methods are essential for ensuring the reproducibility of research involving 2,2'-Dibromo-6,6'-difluoro-1,1'-biphenyl, especially in high-stakes applications like pharmaceutical development.

In summary, 2,2'-Dibromo-6,6'-difluoro-1,1'-biphenyl (CAS No. 1316276-94-4) is a multifaceted compound with applications spanning material science, medicinal chemistry, and environmental sustainability. Its unique structural features and reactivity profile position it as a valuable tool for researchers addressing some of the most pressing challenges in modern chemistry. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the development of innovative technologies and therapies.